67-95-8

Quingestrone

Usually In Stock

• CAS RN:
• 67-95-8

• Formula:
• C26H38O2

• InChI:
• InChI=1S/C26H38O2/c1-17(27)22-10-11-23-21-9-8-18-16-20(28-19-6-4-5-7-19)12-14-25(18,2)24(21)13-15-26(22,23)3/h8,16,19,21-24H,4-7,9-15H2,1-3H3/t21-,22+,23-,24-,25-,26+/m0/s1

• InChIKey:
• XAVRSHOUEXATJE-FBQZJRKBSA-N

• Quingestrone, also known as Quingestrone, is a useful research compound. Its molecular formula is C26H38O2 and its molecular weight is 382.6 g/mol. The purity is usually 95%.

1-Methyl-2-phenyl-3-(thiazol-2-ylazo)-1H-indole

• CAS RN:
• 34367-95-8

• Formula:
• C18H14N4S

• InChI:
• InChI=1S/C18H14N4S/c1-22-15-10-6-5-9-14(15)16(20-21-18-19-11-12-23-18)17(22)13-7-3-2-4-8-13/h2-12H,1H3

• InChIKey:
• RWSPUNNNJRHPOZ-UHFFFAOYSA-N

• 1-Methyl-2-phenyl-3-(thiazol-2-ylazo)-1H-indole is a useful research compound. Its molecular formula is C18H14N4S and its molecular weight is 318.4 g/mol. The purity is usually 95%.

N,N',3-Triphenylcarbazamidine

• CAS RN:
• 63467-95-8

• Formula:
• C19H18N4

• InChI:
• InChI=1S/C19H18N4/c1-4-10-16(11-5-1)20-19(21-17-12-6-2-7-13-17)23-22-18-14-8-3-9-15-18/h1-15,22H,(H2,20,21,23)

• InChIKey:
• IIKIDHJZPRTCEK-UHFFFAOYSA-N

• N,N',3-Triphenylcarbazamidine is a useful research compound. Its molecular formula is C19H18N4 and its molecular weight is 302.4 g/mol. The purity is usually 95%.

2-(Hydroxyimino)-1H-indene-1,3(2H)-dione

Usually In Stock

• CAS RN:
• 13167-95-8

• Formula:
• C9H5NO3

• InChI:
• InChI=1S/C9H5NO3/c11-8-5-3-1-2-4-6(5)9(12)7(8)10-13/h1-4,13H

• InChIKey:
• PJCSPOWZEXIJKM-UHFFFAOYSA-N

• 2-(Hydroxyimino)-1H-indene-1,3(2H)-dione is a useful research compound. Its molecular formula is C9H5NO3 and its molecular weight is 175.14 g/mol. The purity is usually 95%.

3-amino-N-[2-(butylsulfanyl)phenyl]-6-(3-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

• CAS RN:
• 445267-95-8

• Formula:
• C25H25N3O2S2

• InChI:
• InChI=1S/C25H25N3O2S2/c1-3-4-14-31-21-11-6-5-10-20(21)27-24(29)23-22(26)18-12-13-19(28-25(18)32-23)16-8-7-9-17(15-16)30-2/h5-13,15H,3-4,14,26H2,1-2H3,(H,27,29)

• InChIKey:
• DZHXVTVQNNVFMS-UHFFFAOYSA-N

• 3-amino-N-[2-(butylsulfanyl)phenyl]-6-(3-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C25H25N3O2S2 and its molecular weight is 463.6g/mol. The purity is usually 95%.

(3-(2-Cyanopropan-2-yl)phenyl)boronic acid

In Stock

• CAS RN:
• 885067-95-8

• Formula:
• C10H12BNO2

• InChI:
• InChI=1S/C10H12BNO2/c1-10(2,7-12)8-4-3-5-9(6-8)11(13)14/h3-6,13-14H,1-2H3

• InChIKey:
• WHBIOYORDBEGAI-UHFFFAOYSA-N

• (3-(2-Cyanopropan-2-yl)phenyl)boronic acid is a useful research compound. Its molecular formula is C10H12BNO2 and its molecular weight is 189.02 g/mol. The purity is usually 95%.

2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(2,4,5-trifluorophenyl)acetamide

In Stock

• CAS RN:
• 720667-95-8

• Formula:
• C18H17F4N3O

• InChI:
• InChI=1S/C18H17F4N3O/c19-12-1-3-13(4-2-12)25-7-5-24(6-8-25)11-18(26)23-17-10-15(21)14(20)9-16(17)22/h1-4,9-10H,5-8,11H2,(H,23,26)

• InChIKey:
• BHPIGLWGDQYBBP-UHFFFAOYSA-N

• 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(2,4,5-trifluorophenyl)acetamide is a useful research compound. Its molecular formula is C18H17F4N3O and its molecular weight is 367.348. The purity is usually 95%.

4-(3,5-dichlorophenyl)benzenesulfonyl Chloride

In Stock

• CAS RN:
• 885267-95-8

• Formula:
• C12H7Cl3O2S

• InChI:
• InChI=1S/C12H7Cl3O2S/c13-10-5-9(6-11(14)7-10)8-1-3-12(4-2-8)18(15,16)17/h1-7H

• InChIKey:
• KBMKQHVXGMOKKI-UHFFFAOYSA-N

• 4-(3,5-dichlorophenyl)benzenesulfonyl Chloride is a useful research compound. Its molecular formula is C12H7Cl3O2S and its molecular weight is 321.6. The purity is usually 95%.

6-(3-Iodophenyl)-6-oxohexanenitrile

In Stock

• CAS RN:
• 898767-95-8

• Formula:
• C12H12INO

• InChI:
• InChI=1S/C12H12INO/c13-11-6-4-5-10(9-11)12(15)7-2-1-3-8-14/h4-6,9H,1-3,7H2

• InChIKey:
• DECOPSDWOKBWGC-UHFFFAOYSA-N

• 6-(3-Iodophenyl)-6-oxohexanenitrile is a useful research compound. Its molecular formula is C12H12INO and its molecular weight is 313.13 g/mol. The purity is usually 95%.

5-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]pentanoic acid

In Stock

• CAS RN:
• 212567-95-8

• Formula:
• C16H29N3O6

• InChI:
• InChI=1S/C16H29N3O6/c1-15(2,3)24-13(22)18-12(17-10-8-7-9-11(20)21)19-14(23)25-16(4,5)6/h7-10H2,1-6H3,(H,20,21)(H2,17,18,19,22,23)

• InChIKey:
• PDHAIWOFMLXREX-UHFFFAOYSA-N

• 5-[Bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]pentanoic acid is a useful research compound. Its molecular formula is C16H29N3O6 and its molecular weight is 359.423. The purity is usually 95%.

Methyl N-(methylsulfonyl)-N-1-naphthylglycinate

In Stock

• CAS RN:
• 330967-95-8

• Formula:
• C14H15NO4S

• InChI:
• InChI=1S/C14H15NO4S/c1-19-14(16)10-15(20(2,17)18)13-9-5-7-11-6-3-4-8-12(11)13/h3-9H,10H2,1-2H3

• InChIKey:
• DWRAUGKJWIUESK-UHFFFAOYSA-N

• Methyl N-(methylsulfonyl)-N-1-naphthylglycinate is a useful research compound. Its molecular formula is C14H15NO4S and its molecular weight is 293.34. The purity is usually 95%.

N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-2,5-dichlorobenzamide

In Stock

• CAS RN:
• 393567-95-8

• Formula:
• C16H11Cl2N3OS2

• InChI:
• InChI=1S/C16H11Cl2N3OS2/c17-11-6-7-13(18)12(8-11)14(22)19-15-20-21-16(24-15)23-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,19,20,22)

• InChIKey:
• OMRZQTSBINNUKW-UHFFFAOYSA-N

• N-(5-(benzylthio)-1,3,4-thiadiazol-2-yl)-2,5-dichlorobenzamide is a useful research compound. Its molecular formula is C16H11Cl2N3OS2 and its molecular weight is 396.3. The purity is usually 95%.

Toborinone

• CAS RN:
• 128667-95-8

• Formula:
• C21H24N2O5

• InChI:
• InChI=1S/C21H24N2O5/c1-26-19-7-3-14(9-20(19)27-2)11-22-12-16(24)13-28-17-5-6-18-15(10-17)4-8-21(25)23-18/h3-10,16,22,24H,11-13H2,1-2H3,(H,23,25)

• InChIKey:
• BYKYPZBCMBEEGU-UHFFFAOYSA-N

• Toborinone is a member of quinolines.

5-[3-(Trifluoromethyl)phenyl]imidazolidine-2,4-dione

In Stock

• CAS RN:
• 1048367-95-8

• Formula:
• C10H7F3N2O2

• InChI:
• InChI=1S/C10H7F3N2O2/c11-10(12,13)6-3-1-2-5(4-6)7-8(16)15-9(17)14-7/h1-4,7H,(H2,14,15,16,17)

• InChIKey:
• HSWNRVZIMFXLDK-UHFFFAOYSA-N

• 5-[3-(Trifluoromethyl)phenyl]imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C10H7F3N2O2 and its molecular weight is 244.173. The purity is usually 95%.

4-(4-Heptyloxybenzoyl)isoquinoline

In Stock

• CAS RN:
• 1187167-95-8

• Formula:
• C23H25NO2

• InChI:
• InChI=1S/C23H25NO2/c1-2-3-4-5-8-15-26-20-13-11-18(12-14-20)23(25)22-17-24-16-19-9-6-7-10-21(19)22/h6-7,9-14,16-17H,2-5,8,15H2,1H3

• InChIKey:
• RTCACIMXGXLHTR-UHFFFAOYSA-N

• 4-(4-Heptyloxybenzoyl)isoquinoline is a useful research compound. Its molecular formula is C23H25NO2 and its molecular weight is 347.4 g/mol. The purity is usually 95%.

N-(3-chloro-2-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide

In Stock

• CAS RN:
• 1488767-95-8

• Formula:
• C9H6ClFN4O

• InChI:
• InChI=1S/C9H6ClFN4O/c10-5-2-1-3-6(8(5)11)13-9(16)7-4-12-15-14-7/h1-4H,(H,13,16)(H,12,14,15)

• InChIKey:
• HBYOGFDAWWWVHV-UHFFFAOYSA-N

• N-(3-chloro-2-fluorophenyl)-1H-1,2,3-triazole-5-carboxamide is a useful research compound. Its molecular formula is C9H6ClFN4O and its molecular weight is 240.62. The purity is usually 95%.

6,6-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid

In Stock

• CAS RN:
• 2248267-95-8

• Formula:
• C7H8F2O2

• InChI:
• InChI=1S/C7H8F2O2/c8-7(9)4-2-1-3-6(4,7)5(10)11/h4H,1-3H2,(H,10,11)

• InChIKey:
• SRBHXVYJADAQOA-UHFFFAOYSA-N

• 6,6-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid is a useful research compound. Its molecular formula is C7H8F2O2 and its molecular weight is 162.136. The purity is usually 95%.